Cas no 115687-61-1 (6-Oxa-3-thia-2,4-diazaoctanoicacid, 5-oxo-2,4-bis[2-(4-phenoxyphenoxy)ethyl]-, ethyl ester, 3-oxide (9CI))

• Product Name: 6-Oxa-3-thia-2,4-diazaoctanoicacid, 5-oxo-2,4-bis[2-(4-phenoxyphenoxy)ethyl]-, ethyl ester, 3-oxide (9CI)
• CAS No: 115687-61-1
• Molecular Formula: C₃₄H₃₆N₂O₉S
• Molecular Weight: 648.72264
• CID: 139839
• PubChem ID: 189316

6-Oxa-3-thia-2,4-diazaoctanoicacid, 5-oxo-2,4-bis[2-(4-phenoxyphenoxy)ethyl]-, ethyl ester, 3-oxide (9CI) Properties

Names and Identifiers

• 6-Oxa-3-thia-2,4-diazaoctanoicacid, 5-oxo-2,4-bis[2-(4-phenoxyphenoxy)ethyl]-, ethyl ester, 3-oxide (9CI)
• 6-Oxa-3-thia-2,4-diazaoctanoic acid, 5-oxo-2,4-bis(2-(4-phenoxyphenoxy)ethyl)-, ethyl ester, 3-oxide
• ethyl N-[ethoxycarbonyl-[2-(4-phenoxyphenoxy)ethyl]sulfinamoyl]-N-[2-(4-phenoxyphenoxy)ethyl]carbamate
• CHEMBL2268829
• DTXSID00151167
• NKI-35120
• Carbamic acid, N,N'-sulfinylbis[N-[2-(4-phenoxyphenoxy)ethyl]-, ethyl ethyl ester
• 115687-61-1
• Nki 35120

• InChIKey： HCURRXLEKQOBKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C34H36N2O9S/c1-3-40-33(37)35(23-25-42-27-15-19-31(20-16-27)44-29-11-7-5-8-12-29)46(39)36(34(38)41-4-2)24-26-43-28-17-21-32(22-18-28)45-30-13-9-6-10-14-30/h5-22H,3-4,23-26H2,1-2H3
• SMILES： CCOC(N(S(N(C(OCC)=O)CCOC1C=CC(OC2C=CC=CC=2)=CC=1)=O)CCOC1C=CC(OC2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 648.21428
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 18
• Monoisotopic Mass: 648.214
• Heavy Atom Count: 46
• Complexity: 829
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 113.07
• Refractive Index: 1.607
• Boiling Point: 752°C at 760 mmHg
• Flash Point: 408.6°C
• Density: 1.29